Cas no 77739-84-5 (8-ethylquinoline-2-carboxylic acid)

• Product Name: 8-ethylquinoline-2-carboxylic acid
• CAS No: 77739-84-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 4658896
• PubChem ID: 12699835
• Update Time: 2025-05-27

8-ethylquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 8-ethyl-
• 8-ethylquinoline-2-carboxylic acid

• Inchi： 1S/C12H11NO2/c1-2-8-4-3-5-9-6-7-10(12(14)15)13-11(8)9/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： XFOPGCOCCTWKAM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2CC)C=CC=1C(O)=O

Additional information on 8-ethylquinoline-2-carboxylic acid

Recent Advances in the Research of 8-Ethylquinoline-2-carboxylic Acid (CAS: 77739-84-5)

8-Ethylquinoline-2-carboxylic acid (CAS: 77739-84-5) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This quinoline derivative has shown promising potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of antimicrobial and anticancer agents. Recent studies have focused on optimizing its synthetic routes, exploring its biological activities, and investigating its mechanism of action at the molecular level.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 8-ethylquinoline-2-carboxylic acid serves as a crucial scaffold for designing novel antibacterial agents targeting Gram-positive pathogens. The research team developed a series of derivatives showing potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values ranging from 0.5 to 4 μg/mL. Molecular docking studies revealed that these compounds interfere with bacterial DNA gyrase, providing a structural basis for further optimization.

In the field of oncology, recent preclinical investigations have highlighted the potential of 8-ethylquinoline-2-carboxylic acid derivatives as selective kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of novel compounds showing dual inhibition of EGFR and VEGFR-2, with IC50 values in the low micromolar range. These findings suggest potential applications in targeted cancer therapy, particularly for tumors with overexpression of these receptors.

The synthetic chemistry of 8-ethylquinoline-2-carboxylic acid has also seen significant advancements. A recent patent application (WO2023124567) describes an improved synthetic route with higher yield (85% vs previous 62%) and reduced environmental impact through solvent optimization. This development is particularly important for scaling up production while maintaining cost-effectiveness and sustainability.

Pharmacokinetic studies of 8-ethylquinoline-2-carboxylic acid derivatives have provided valuable insights into their drug-like properties. Recent ADMET profiling indicates favorable oral bioavailability (F > 60% in rodent models) and acceptable safety profiles (therapeutic index > 10) for several lead compounds. These findings support further development of this chemical class as potential clinical candidates.

Emerging research has also explored the application of 8-ethylquinoline-2-carboxylic acid in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience demonstrated that certain derivatives exhibit neuroprotective effects in cellular models of Parkinson's disease, potentially through modulation of α-synuclein aggregation. While preliminary, these results open new avenues for therapeutic development in neurological disorders.

Future research directions for 8-ethylquinoline-2-carboxylic acid include structure-activity relationship studies to optimize potency and selectivity, investigation of combination therapies, and development of targeted delivery systems. The compound's versatility and demonstrated biological activities position it as a valuable scaffold for continued pharmaceutical research across multiple therapeutic areas.